Cas no 4108-89-8 (azepane-1-sulfonamide)

Azepane-1-sulfonamide is a sulfonamide derivative featuring a seven-membered azepane ring, which confers unique structural and reactivity properties. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate or pharmacophore. The sulfonamide group enhances stability and provides opportunities for further functionalization, while the azepane ring offers conformational flexibility, potentially improving binding affinity in biological systems. Its well-defined structure and synthetic accessibility make it a valuable scaffold for drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's physicochemical properties can be fine-tuned for specific applications, balancing solubility and permeability.

azepane-1-sulfonamide structure

Product Name:azepane-1-sulfonamide

CAS No:4108-89-8

MF:C₆H₁₄N₂O₂S

MW:178.252560138702

CID:852174

PubChem ID:192792

Update Time:2025-10-29

azepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-Sulfamoylhexahydroazepine
- 1H-azepine-1-sulfonamide, hexahydro-
- 1H-Azepine-1-sulfonamide,hexahydro-(7CI,8CI,9CI)
- azepane-1-sulfonamide
- CHEMBL165939
- SaH-41-178
- Sah 41-178
- SCHEMBL2017488
- Sah 41 178
- Z300096516
- AKOS000149463
- N-sulfamoyl-hexahydro-azepine
- 4108-89-8
- DTXSID90194043
- EN300-64169
- G54243
- BDBM50124172
- DTXCID00116534
- PD129791
- CS-0253390
- Inchi： 1S/C6H14N2O2S/c7-11(9,10)8-5-3-1-2-4-6-8/h1-6H2,(H2,7,9,10)
- InChI Key： GOWDFSKVUJAHJJ-UHFFFAOYSA-N
- SMILES： S(N)(N1CCCCCC1)(=O)=O

Computed Properties

Exact Mass: 178.07772
Monoisotopic Mass: 178.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 71.8Å²

Experimental Properties

PSA: 63.4

azepane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B408605-25mg	azepane-1-sulfonamide	4108-89-8		25mg	$ 70.00	2022-06-07
TRC	B408605-50mg	azepane-1-sulfonamide	4108-89-8		50mg	$ 95.00	2022-06-07
TRC	B408605-250mg	azepane-1-sulfonamide	4108-89-8		250mg	$ 365.00	2022-06-07
Chemenu	CM389313-1g	azepane-1-sulfonamide	4108-89-8	95%+	1g	$***	2023-05-30
Chemenu	CM389313-5g	azepane-1-sulfonamide	4108-89-8	95%+	5g	$***	2023-05-30
Chemenu	CM389313-10g	azepane-1-sulfonamide	4108-89-8	95%+	10g	$***	2023-05-30
Enamine	EN300-64169-0.05g	azepane-1-sulfonamide	4108-89-8	95%	0.05g	$102.0	2023-06-14
Enamine	EN300-64169-0.1g	azepane-1-sulfonamide	4108-89-8	95%	0.1g	$151.0	2023-06-14
Enamine	EN300-64169-0.25g	azepane-1-sulfonamide	4108-89-8	95%	0.25g	$216.0	2023-06-14
Enamine	EN300-64169-0.5g	azepane-1-sulfonamide	4108-89-8	95%	0.5g	$340.0	2023-06-14